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Compound of Interest

Compound Name: Carbonyl dibromide

Cat. No.: B3054279 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for carbonyl
dibromide (COBr₂), a colorless liquid also known as bromophosgene. Researchers, scientists,

and drug development professionals must handle this hazardous chemical with extreme

caution, adhering to strict safety protocols to mitigate risks. Carbonyl dibromide is known to

be sensitive to hydrolysis and slowly decomposes at low temperatures into carbon monoxide

and elemental bromine.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that all necessary safety measures are in

place. Work in a well-ventilated area, preferably within a chemical fume hood.[2] Avoid the

formation of dust and aerosols, and prevent contact with skin and eyes.[2] Use non-sparking

tools and take precautionary measures against static discharge.[2][3]

In case of accidental release, evacuate the area and remove all sources of ignition.[2]

Personnel involved in the cleanup must wear appropriate personal protective equipment (PPE).

[2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling carbonyl
dibromide. The following PPE is mandatory:
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PPE Category Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves (inspected

prior to use).

[2]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.

[2]

Step-by-Step Disposal Procedure
The primary method for the disposal of small, laboratory-scale quantities of carbonyl
dibromide is through controlled hydrolysis, which breaks it down into less hazardous

components: hydrogen bromide and carbon dioxide.[1] For larger quantities, disposal must be

conducted by a licensed chemical destruction plant or through controlled incineration with flue

gas scrubbing.[2]

Experimental Protocol: Laboratory-Scale Hydrolysis

This protocol is intended for the neutralization of small quantities of carbonyl dibromide.

Materials:

Carbonyl dibromide

Large beaker or flask

Stir bar and magnetic stir plate

Dropping funnel
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Ice bath

Sodium bicarbonate solution (5-10%) or other suitable neutralizing agent

pH indicator paper

Procedure:

Preparation: Place a large beaker or flask containing a stir bar in an ice bath within a

chemical fume hood. Add a significant excess of cold water to the beaker.

Controlled Addition: Slowly add the carbonyl dibromide dropwise to the cold, stirring water

from a dropping funnel. The reaction is exothermic, and the rate of addition should be

controlled to prevent excessive heat generation.

Hydrolysis Reaction: Allow the mixture to stir for several hours to ensure complete

hydrolysis. Carbonyl dibromide reacts with water to form hydrogen bromide and carbon

dioxide.

Neutralization: After hydrolysis is complete, slowly add a sodium bicarbonate solution to

neutralize the resulting hydrobromic acid. Monitor the pH using indicator paper until a neutral

pH (6-8) is achieved. Be cautious as the addition of bicarbonate will cause gas evolution

(carbon dioxide).

Final Disposal: The neutralized aqueous solution can then be disposed of down the drain

with copious amounts of water, in accordance with local regulations.

Physical and Chemical Properties
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Property Value Source

Chemical Formula COBr₂ [1]

Molar Mass 187.818 g·mol⁻¹ [1]

Appearance Colorless liquid [1]

Density 2.52 g/mL at 15 °C [1]

Boiling Point 64.5 °C (decomposes) [1]

Solubility in Water Reacts [1]

Hazard Information
Hazard Classification Rating Source

NFPA 704
Health: 4, Flammability: 0,

Instability: 1
[1]
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Caption: Logical workflow for the proper disposal of Carbonyl Dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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